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Compound of Interest

Compound Name: Lck inhibitor 2

Cat. No.: B1674660 Get Quote

For Immediate Reference: Key Safety and Handling Information for Lck Inhibitor 2

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with Lck Inhibitor 2. Adherence to these procedures

is essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Safety Data at a Glance
A clear understanding of the chemical properties and associated hazards of Lck Inhibitor 2 is

the foundation of safe handling. The following tables summarize this essential information.

Chemical Identifier Value

CAS Number 944795-06-6

Molecular Formula C₁₈H₁₇N₅O₂

Molecular Weight 335.36 g/mol
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Hazard Statement GHS Classification Precautionary Action

Harmful if swallowed
Acute toxicity, Oral (Category

4)

Wash hands thoroughly after

handling. Do not eat, drink or

smoke when using this

product. If swallowed, call a

poison center or doctor. Rinse

mouth.

Very toxic to aquatic life with

long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

Operational Plan: From Receipt to Disposal
A systematic approach to the entire lifecycle of Lck Inhibitor 2 in the laboratory minimizes risk

and ensures consistent, reliable results.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the product name and CAS number on the label match your order.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents. Recommended

storage temperature is -20°C for the powder and -80°C when in solvent.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. While specific glove material

recommendations are not available due to a lack of comprehensive testing, the following

provides a strong baseline for protection.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Provides a chemical-resistant

barrier. Double-gloving offers

additional protection in case of

a breach in the outer glove.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood
Minimizes inhalation exposure.

Spill Response Protocol
In the event of a spill, immediate and correct action is critical to contain the hazard and prevent

exposure.

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or

if you are unsure of the hazard level.

Isolate: Secure the area and prevent entry.

Report: Inform your laboratory supervisor and institutional safety officer.

Clean-up (for small, manageable spills):

Don the appropriate PPE as listed above.

Cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled waste container.

Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water),

followed by a rinse with water.
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Place all contaminated cleaning materials into the waste container.

Disposal Plan
Proper disposal of Lck Inhibitor 2 and associated waste is crucial to prevent environmental

contamination and comply with regulations.

Unused Product: Dispose of unused Lck Inhibitor 2 as hazardous chemical waste. Contact

your institution's environmental health and safety (EHS) office for specific procedures and to

schedule a waste pickup.

Contaminated Materials: All materials that have come into contact with Lck Inhibitor 2,

including empty containers, gloves, absorbent pads, and other disposable labware, must be

disposed of as hazardous waste.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Do not dispose of Lck Inhibitor 2 down the drain or in the regular trash.

Experimental Protocol: A General Framework for
Cell-Based Assays
The following provides a generalized workflow for utilizing Lck Inhibitor 2 in cell culture

experiments. Specific concentrations and incubation times should be optimized for your

particular cell line and experimental goals.

Stock Solution Preparation:

Dissolve Lck Inhibitor 2 powder in a suitable solvent, such as Dimethyl Sulfoxide

(DMSO), to create a high-concentration stock solution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store

at -80°C.

Cell Seeding:

Plate your cells of interest in a multi-well plate at a density that allows for logarithmic

growth throughout the experiment.
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Allow cells to adhere and recover overnight in a humidified incubator at 37°C with 5%

CO₂.

Treatment:

Prepare a series of dilutions of the Lck Inhibitor 2 stock solution in your cell culture

medium to achieve the desired final concentrations.

Remove the old medium from the cells and replace it with the medium containing the

inhibitor. Include a vehicle control (medium with the same concentration of DMSO as the

highest inhibitor concentration).

Incubation:

Return the plate to the incubator and incubate for the desired duration of the experiment.

Analysis:

Following incubation, perform your desired downstream analysis, such as cell viability

assays (e.g., MTT, CellTiter-Glo), western blotting to assess protein phosphorylation, or

flow cytometry for cell cycle analysis.

Visualizing Key Processes
To further clarify critical procedures and biological context, the following diagrams have been

generated.

Receiving Storage Handling Disposal

Receive Shipment Inspect for Damage Verify Compound Store at -20°C (powder)
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Safe handling workflow for Lck Inhibitor 2.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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